Cas no 1823495-65-3 ((8-Azabicyclo[3.2.1]octan-3-yl)(pyridin-4-yl)methanone hydrochloride)

• Product Name: (8-Azabicyclo[3.2.1]octan-3-yl)(pyridin-4-yl)methanone hydrochloride
• CAS No: 1823495-65-3
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• MDL: MFCD28166015
• CID: 4776268
• PubChem ID: 86263272
• Update Time: 2025-06-12

(8-Azabicyclo[3.2.1]octan-3-yl)(pyridin-4-yl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• (8-azabicyclo[3.2.1]octan-3-yl)(pyridin-4-yl)methanone hydrochloride
• (8-Azabicyclo[3.2.1]octan-3-yl)(pyridin-4-yl)methanone hydrochloride

• MDL： MFCD28166015
• Inchi： 1S/C13H16N2O.ClH/c16-13(9-3-5-14-6-4-9)10-7-11-1-2-12(8-10)15-11;/h3-6,10-12,15H,1-2,7-8H2;1H
• InChI Key： CXMGZXUHGSTPTN-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CN=CC=1)C1CC2CCC(C1)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Topological Polar Surface Area: 42

Additional information on (8-Azabicyclo[3.2.1]octan-3-yl)(pyridin-4-yl)methanone hydrochloride

(8-Azabicyclo[3.2.1]octan-3-yl)(pyridin-4-yl)methanone hydrochloride: A Comprehensive Overview

(8-Azabicyclo[3.2.1]octan-3-yl)(pyridin-4-yl)methanone hydrochloride (CAS No. 1823495-65-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound, also known as 8-Azabicyclo[3.2.1]octan-3-yl pyridine-4-carboxylate hydrochloride, belongs to a class of molecules that exhibit promising biological activities, particularly in the context of central nervous system (CNS) disorders and cancer therapy.

The core structure of (8-Azabicyclo[3.2.1]octan-3-yl)(pyridin-4-yl)methanone hydrochloride features an 8-azabicyclo[3.2.1]octane ring, which is a versatile scaffold in medicinal chemistry due to its ability to mimic the binding interactions of biologically active compounds. The pyridine moiety, on the other hand, is known for its pharmacological versatility and has been extensively studied for its role in various therapeutic agents.

Recent research has highlighted the potential of (8-Azabicyclo[3.2.1]octan-3-yl)(pyridin-4-yl)methanone hydrochloride as a potent modulator of neurotransmitter systems, particularly in the context of serotonin and dopamine receptors. Studies have shown that this compound can effectively bind to these receptors, modulating their activity and potentially offering therapeutic benefits for conditions such as depression, anxiety, and neurodegenerative disorders.

In addition to its potential in CNS disorders, (8-Azabicyclo[3.2.1]octan-3-yl)(pyridin-4-yl)methanone hydrochloride has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthesis of (8-Azabicyclo[3.2.1]octan-3-yl)(pyridin-4-yl)methanone hydrochloride is a well-documented process in the literature, involving a series of multi-step reactions that yield high purity and yield. The synthetic route typically begins with the formation of the 8-azabicyclo[3.2.1]octane ring through a ring-closing metathesis reaction, followed by functionalization steps to introduce the pyridine moiety and subsequent derivatization to form the final product.

The physicochemical properties of (8-Azabicyclo[3.2.1]octan-3-yl)(pyridin-4-yl)methanone hydrochloride have been extensively characterized, revealing a compound with favorable solubility profiles and stability under various conditions. These properties are crucial for its potential use in pharmaceutical formulations and drug delivery systems.

Clinical trials are currently underway to evaluate the safety and efficacy of (8-Azabicyclo[3.2.1]octan-3-yl)(pyridin-4-yl)methanone hydrochloride in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential market approval.

In conclusion, (8-Azabicyclo[3.2.1]octan-3-yl)(pyridin-4-yl)methanone hydrochloride (CAS No. 1823495-65-3) represents a promising candidate in the development of novel therapeutic agents for CNS disorders and cancer therapy. Its unique structural features, coupled with its favorable pharmacological profile, make it an exciting area of research with significant potential for future applications in medicine.